![molecular formula C8H13NO4S B1448313 (4aR,7S)-hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine-7-carboxylic acid 1,1-dioxide CAS No. 1316754-63-8](/img/structure/B1448313.png)
(4aR,7S)-hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine-7-carboxylic acid 1,1-dioxide
Overview
Description
“(4aR,7S)-hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine-7-carboxylic acid 1,1-dioxide”, abbreviated as PHTX, is a unique chemical structure of interest in scientific research, particularly in the field of medicinal chemistry. It has a molecular formula of C8H13NO4S and an average mass of 219.258 Da .
Synthesis Analysis
Thiazines, which include PHTX, are a group of heterocyclic organic compounds. There are different available methods for the synthesis of thiazine derivatives in the literature . For instance, Zia-ur-Rehman et al. synthesized a series of analogues of 4-hydroxy-N-(benzylidene)-2H-benzo[e][1,2]thiazine-3 carbohydrazide 1,1-dioxides . They performed N-alkylation of sodium saccharin with methyl chloroacetate in the presence of ultrasonic irradiation .
Molecular Structure Analysis
The molecular structure of PHTX is characterized by a hexahydro-2H-pyrrolo[1,2-b][1,2]thiazine ring, which is a six-membered ring containing nitrogen and sulfur atoms .
Scientific Research Applications
Synthesis and Chemical Applications
Synthesis of Cyclic Sulfonamides
Research by Greig et al. (2001) on the synthesis of cyclic sulfonamides, including substituted hexahydrobenzo[d]isothiazole and hexahydro-2H-benzo[e][1,2]thiazine dioxides, utilized intramolecular Diels-Alder reactions. These compounds, including histamine H3 receptor antagonists, underscore the versatility of sulfonamide chemistry in drug development Greig, Tozer, & Wright, 2001.
Chiral Pyrrolo[1,2-c]thiazoles Synthesis
Pinho e Melo et al. (2002) reported on the synthesis of chiral pyrrolo[1,2-c]thiazole derivatives via intramolecular dipolar cycloaddition, further demonstrating the compound class's relevance in constructing complex molecular architectures with potential biological activity Pinho e Melo et al., 2002.
Potential Biological Applications
Catalysis in Organic Synthesis
Khazaei et al. (2015) described the use of N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as an efficient catalyst for synthesizing various heterocyclic compounds, indicating the utility of thiazine dioxides in facilitating organic transformations under green chemistry protocols Khazaei et al., 2015.
Properties
IUPAC Name |
(4aR,7S)-1,1-dioxo-3,4,4a,5,6,7-hexahydro-2H-pyrrolo[1,2-b]thiazine-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO4S/c10-8(11)7-4-3-6-2-1-5-14(12,13)9(6)7/h6-7H,1-5H2,(H,10,11)/t6-,7-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQHMHHJJIJWGRT-BQBZGAKWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CCC(N2S(=O)(=O)C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2CC[C@H](N2S(=O)(=O)C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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